Cas no 126829-66-1 (13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide)

• Product Name: 13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
• CAS No: 126829-66-1
• Molecular Formula: C₁₇H₂₂O₅
• Molecular Weight: 306.354
• CID: 2002648
• PubChem ID: 137796342

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Properties

Names and Identifiers

• 13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
• 3beta-Hydroxy-13-acetoxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
• 13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
• (9-hydroxy-6,10-dimethyl-2-oxo-5,8,9,11a-tetrahydro-4H-cyclodeca[b]furan-3-yl)methyl acetate
• 126829-66-1
• [(6E,9S,10E,11Ar)-9-hydroxy-6,10-dimethyl-2-oxo-5,8,9,11a-tetrahydro-4H-cyclodeca[b]furan-3-yl]methyl acetate
• AKOS040760931

• InChIKey： DSMOADJYFRMMKC-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H22O5/c1-10-4-6-13-14(9-21-12(3)18)17(20)22-16(13)8-11(2)15(19)7-5-10/h5,8,15-16,19H,4,6-7,9H2,1-3H3
• SMILES： CC1=CCC(C(=CC2C(=C(C(=O)O2)COC(=O)C)CC1)C)O

Computed Properties

• Exact Mass: 306.14672380g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 306.14672380g/mol
• Heavy Atom Count: 22
• Complexity: 568
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.773
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Boiling Point: 504.9±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 183.2±23.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives